4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid

• IUPAC Name: 4-naphthalen-2-yloxy-1-pyridin-4-ylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C21H20N2O3/c24-20(25)21(9-13-23(14-10-21)18-7-11-22-12-8-18)26-19-6-5-16-3-1-2-4-17(16)15-19/h1-8,11-12,15H,9-10,13-14H2,(H,24,25)
• InChI Key: VAORDVLSXBXLPD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C(=O)O)OC2=CC3=CC=CC=C3C=C2)C4=CC=NC=C4
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol

Description

4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid, also known as NAPPA, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. NAPPA is a piperidine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid is not fully understood, but it is believed to act on the GABAergic system in the brain. 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid has been shown to enhance the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. This leads to a decrease in neuronal activity and a reduction in symptoms associated with various neurological disorders.
Biochemical and Physiological Effects
4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which leads to a decrease in neuronal activity. 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid has also been shown to increase the levels of serotonin and dopamine, which are neurotransmitters that are involved in mood regulation. Additionally, 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid has been shown to decrease the levels of glutamate, which is a neurotransmitter that is involved in the excitatory activity of neurons.

Advantages and Limitations for Lab Experiments

4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high purity. Additionally, 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid has been extensively studied, and its mechanism of action and physiological effects are well understood. However, there are also limitations to using 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid in lab experiments. It has limited solubility in water, which can make it difficult to administer in vivo. Additionally, the effects of 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid on humans are not fully understood, which can limit its potential use in clinical trials.

Future Directions

There are several future directions for the study of 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid. One direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid and its effects on the brain. Another direction is to investigate the potential use of 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. Finally, further research is needed to investigate the potential side effects of 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid and its safety for use in humans.
Conclusion
In conclusion, 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It has been synthesized through various methods, and its mechanism of action and physiological effects have been extensively studied. 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid has shown potential for use in the treatment of various neurological disorders and cancer, but further research is needed to fully understand its potential and limitations.

Synthesis Methods

4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid can be synthesized through various methods, including the reaction of 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine with ethyl bromoacetate, followed by hydrolysis and decarboxylation. Another method involves the reaction of 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine with 4-bromobutyric acid, followed by decarboxylation. These methods have been optimized to yield high purity 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid, which is suitable for scientific research applications.

Scientific Research Applications

4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models. 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, 4-(2-naphthyloxy)-1-pyridin-4-ylpiperidine-4-carboxylic acid has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.